Cas no 195-27-7 (Dibenzo[c,f][2,7]naphthyridine)
195-27-7 structure
Product Name:Dibenzo[c,f][2,7]naphthyridine
Dibenzo[c,f][2,7]naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[c,f][2,7]naphthyridine
- Dibenzo(c,f)(2,7)naphthyridine
- quinolino[3,4-c]quinoline
- 5,8-DIAZABENZOPHENANTHRENE
- DTXSID20173149
- 3N293J92ZX
- 5,8-Diazabenzo[c]phenanthrene
- 195-27-7
- CCRIS 8246
- 8,12-diazatetracyclo[8.8.0.0,.0,octadeca-1(10),2,4,6,8,11,13,15,17-nonaene
-
- Inchi: 1S/C16H10N2/c1-3-7-14-12(5-1)16-11(9-17-14)10-18-15-8-4-2-6-13(15)16/h1-10H
- InChI Key: VHMPUASQIHDEJU-UHFFFAOYSA-N
- SMILES: N1C=C2C=NC3C=CC=CC=3C2=C2C=CC=CC=12
Computed Properties
- Exact Mass: 230.0845
- Monoisotopic Mass: 230.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Dibenzo[c,f][2,7]naphthyridine Related Literature
-
Qiang Wang,Laichun Luo,Jun Wang,Xiaozhi Peng,Chunling Hu,Hong Wang Org. Chem. Front. 2018 5 549
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